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Compound of Interest

Compound Name: SPI-112Me
CAS No.: 1243685-62-2
Cat. No.: B560440
Get Quote
. J

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and disposal plans for handling the research chemical SPI-112Me.
The following procedural guidance is designed to ensure the safety of researchers, scientists,
and drug development professionals.

Hazard Identification and Engineering Controls

SPI-112Me is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects[1][2]. As a precaution, it should be handled with care to avoid dust formation and
aerosolization.

Engineering Controls:
o Work with SPI-112Me should be conducted in a well-ventilated area[2].

A certified chemical fume hood is recommended for all weighing and solution preparation
activities to minimize inhalation exposure.

e An eyewash station and safety shower must be readily accessible in the laboratory[2].
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Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is essential to prevent skin and eye contact, and inhalation.
1. Eye and Face Protection:

» Chemical safety goggles with side shields are mandatory to protect against splashes and
dust particles[2].

» Aface shield should be worn in addition to safety goggles when there is a significant risk of
splashing, such as during bulk handling or spill cleanup.

2. Skin and Body Protection:

e Gloves: Due to the lack of specific permeation data for SPI-112Me, selection of appropriate
gloves should be based on protection against a broad range of chemicals. Nitrile gloves are
a common choice for handling chemical powders. Double gloving is recommended to reduce
the risk of exposure from a single glove failure.

o Impervious Clothing: A laboratory coat is required. For procedures with a higher risk of
contamination, chemically resistant coveralls are recommended.

3. Respiratory Protection:

e When handling SPI-112Me as a powder outside of a chemical fume hood, or if there is a risk
of aerosolization, a suitable respirator is required. A NIOSH-approved air-purifying respirator
with a P100 patrticulate filter is recommended.

Quantitative Data for PPE Selection

The following table provides general guidance on the selection of chemical-resistant gloves. It
is crucial to note that breakthrough times can vary based on glove thickness, manufacturer,
and the specific formulation of the chemical. Always inspect gloves for any signs of degradation
before and during use.
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. Breakthrough Time . .
Glove Material Recommendation Rating

(Estimated)

Nitrile > 480 minutes Excellent

Neoprene > 480 minutes Excellent

Butyl Rubber > 480 minutes Excellent

Latex Variable Good (potential for allergies)
PVC Variable Fair

This data is based on general chemical resistance charts for similar compounds and should be
used as a guideline. Always consult the glove manufacturer's specific chemical resistance data.

Experimental Workflow for Safe Handling of SPI-
112Me

This workflow outlines the procedural steps for safely handling SPI-112Me powder to prepare a

stock solution.
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Safe handling workflow for SPI-112Me.

Disposal Plan
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Proper disposal of SPI-112Me and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation:

Solid Waste: Unused or expired SPI-112Me powder, and any materials grossly contaminated
(e.g., spill cleanup materials), should be collected in a designated, sealed, and clearly
labeled hazardous waste container.

Liquid Waste: Solutions containing SPI-112Me should be collected in a separate, sealed,
and labeled hazardous liquid waste container. Do not mix with other solvent waste streams
unless compatibility has been confirmed.

Contaminated Sharps: Needles, syringes, and other sharps contaminated with SPI-112Me
must be disposed of in a designated sharps container for hazardous chemical waste.

Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should
be disposed of as hazardous waste.

Disposal Procedure:
All waste containers must be kept closed except when adding waste.

Label all waste containers with "Hazardous Waste," the full chemical name "SPI-112Me,"
and the associated hazards (e.g., "Toxic").

Store waste containers in a designated satellite accumulation area.

Arrange for pickup and disposal by your institution's environmental health and safety (EHS)
department or a licensed hazardous waste disposal contractor.
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Disposal plan for SPI-112Me waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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